![molecular formula C12H14FNOS2 B2539140 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one CAS No. 1423888-22-5](/img/structure/B2539140.png)
1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one, also known as DTZE, is a chemical compound that belongs to the class of thiazepanes. It is a synthetic compound that has been of interest to researchers due to its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a role in the regulation of neuronal excitability. By enhancing the activity of GABA receptors, this compound may reduce neuronal excitability, leading to its anticonvulsant, anxiolytic, and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. This compound has also been shown to increase the levels of dopamine in the brain, which may contribute to its potential use in the treatment of Parkinson's disease.
Advantages and Limitations for Lab Experiments
1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one has several advantages for use in lab experiments. It is a synthetic compound, which allows for precise control over its composition and purity. It also has well-defined pharmacological properties, which make it a useful tool for studying the GABAergic system. However, one limitation of this compound is that it has not been extensively studied in humans, which limits its potential clinical applications.
Future Directions
For the study of 1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one include the study of its potential use in the treatment of other neurological disorders and the study of its potential use as a tool for studying the GABAergic system.
Synthesis Methods
1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one can be synthesized through a multistep reaction. The first step involves the reaction of 3-fluorophenylacetic acid with thionyl chloride to form 3-fluorophenylacetyl chloride. The second step involves the reaction of 3-fluorophenylacetyl chloride with 1,2,5-thiadiazepane to form 1-(3-fluorophenyl)-2-(1,2,5-thiadiazepan-5-yl)ethan-1-one. The final step involves the reduction of 1-(3-fluorophenyl)-2-(1,2,5-thiadiazepan-5-yl)ethan-1-one with sodium borohydride to form this compound.
Scientific Research Applications
1-(1,2,5-Dithiazepan-5-yl)-2-(3-fluorophenyl)ethan-1-one has been used in scientific research for its potential applications in the treatment of various diseases. It has been shown to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. This compound has also been studied for its potential use in the treatment of Parkinson's disease.
properties
IUPAC Name |
1-(1,2,5-dithiazepan-5-yl)-2-(3-fluorophenyl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNOS2/c13-11-3-1-2-10(8-11)9-12(15)14-4-6-16-17-7-5-14/h1-3,8H,4-7,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCRAXNWKYNRKJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSSCCN1C(=O)CC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FNOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.